Cas no 58333-75-8 (4-(2-Methoxyphenyl)piperidine)

• Product Name: 4-(2-Methoxyphenyl)piperidine
• CAS No: 58333-75-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD00277219
• CID: 366470
• PubChem ID: 544738
• Update Time: 2025-06-08

4-(2-Methoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methoxyphenyl)piperidine
• Piperidine,4-(2-methoxyphenyl)-
• CHEMBL2021613
• DTXSID10337798
• AKOS000209083
• BDBM50379808
• J-513320
• 4-(2-Methoxy-phenyl)-piperidine
• Piperidine, 4-(2-methoxyphenyl)-
• SCHEMBL330081
• A8257
• Oprea1_422029
• FT-0616548
• SB41150
• EN300-243917
• MFCD00277219
• 4-(2-methoxyphenyl)-piperidine
• BP-10512
• AMY4290
• 58333-75-8
• CHEMBL2011551
• SY025632
• 4-(2-methoxyphenyl)piperidine, AldrichCPR
• CS-0067824
• DS-16575
• STK661571
• DB-031242

• MDL： MFCD00277219
• Inchi： 1S/C12H17NO/c1-14-12-5-3-2-4-11(12)10-6-8-13-9-7-10/h2-5,10,13H,6-9H2,1H3
• InChI Key： SRAVSVBVHDLLPO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1CCNCC1

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2
• XLogP3: 2

Experimental Properties

• Density: 1.003
• Melting Point: 54 °C
• Boiling Point: 290.9°C at 760 mmHg
• Flash Point: 117.7°C
• Refractive Index: 1.515
• PSA: 21.26000
• LogP: 2.49100

4-(2-Methoxyphenyl)piperidine Security Information

• Hazard Statement： H302-H315-H319-H335
• Hazard Category Code： 36/37/38-52/53
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(2-Methoxyphenyl)piperidine

Comprehensive Overview of 4-(2-Methoxyphenyl)piperidine (CAS No. 58333-75-8): Properties, Applications, and Industry Insights

4-(2-Methoxyphenyl)piperidine (CAS No. 58333-75-8) is a chemically significant compound belonging to the piperidine derivative family. Its molecular structure combines a methoxyphenyl group with a piperidine ring, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. This article delves into its physicochemical properties, synthetic pathways, and emerging applications, addressing trending topics like green chemistry and AI-driven drug discovery.

The compound's IUPAC name reflects its structural features, while its CAS registry number (58333-75-8) ensures precise identification in global databases. Researchers frequently search for "4-(2-Methoxyphenyl)piperidine solubility" or "synthesis optimization of 58333-75-8," highlighting demand for practical data. Recent studies emphasize its role in central nervous system (CNS) drug development, aligning with growing interest in neurotherapeutics and blood-brain barrier permeability.

From a molecular design perspective, the methoxy group enhances lipophilicity, a property scrutinized in computational chemistry models. Industry reports correlate such derivatives with fragment-based drug discovery, a hot topic in precision medicine forums. Analytical techniques like HPLC purity analysis and NMR spectral data for this compound are widely documented, supporting quality control in GMP manufacturing.

Environmental considerations drive innovation in catalytic synthesis methods for 58333-75-8, reducing waste generation. Patent analyses reveal its utility in biodegradable polymer modifiers and non-opioid analgesic research—areas dominating sustainable materials and pain management discussions. The compound's structure-activity relationship (SAR) is frequently explored in medicinal chemistry webinars.

Market intelligence indicates rising queries about "4-(2-Methoxyphenyl)piperidine suppliers" and "price trends for CAS 58333-75-8," reflecting commercial interest. Regulatory-compliant batch production protocols are available, with emphasis on ICH guidelines for impurities. Its stability under accelerated storage conditions makes it suitable for global logistics in pharmaceutical supply chains.

Emerging research explores nanocarrier formulations incorporating this piperidine derivative, tapping into the targeted drug delivery boom. Cross-disciplinary applications in fluorescent probes and bioimaging agents are gaining traction, as evidenced by citations in ACS journal publications. The compound's crystal polymorphism data aids formulation scientists in dosage design.

In conclusion, 4-(2-Methoxyphenyl)piperidine exemplifies how classical chemical scaffolds adapt to modern scientific needs. Its relevance in high-throughput screening libraries and combinatorial chemistry underscores enduring value. As automated synthesis platforms evolve, this compound's role in digital chemistry workflows will likely expand, answering industry demands for scalable innovation.